3-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)propanamide

• IUPAC Name: 3-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C19H19N3O5S3/c1-25-12-8-11(9-13(26-2)16(12)27-3)10-14-17(24)22(19(28)30-14)6-4-15(23)21-18-20-5-7-29-18/h5,7-10H,4,6H2,1-3H3,(H,20,21,23)/b14-10+
• InChI Key: APOSZQDQRUAFAU-GXDHUFHOSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=NC=CS3
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/2\C(=O)N(C(=S)S2)CCC(=O)NC3=NC=CS3
• Molecular Formula: C19H19N3O5S3
• Molecular Weight: 465.6 g/mol

Description

The compound is a thiazolidine derivative with a trimethoxyphenyl group. Thiazolidine derivatives are a class of compounds that have been studied for their potential biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.

Molecular Structure Analysis

The compound contains a thiazolidine ring, which is a five-membered ring containing three carbon atoms, a nitrogen atom, and a sulfur atom. It also has a trimethoxyphenyl group, which is a phenyl ring (a six-membered carbon ring) with three methoxy groups (-OCH3) attached.

Chemical Reactions Analysis

Thiazolidine derivatives can undergo a variety of chemical reactions, depending on the functional groups present. For example, they can participate in reactions involving the opening of the thiazolidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of the trimethoxyphenyl group may increase the compound’s lipophilicity, which could affect its absorption and distribution in the body.

Scientific Research Applications

Fluorescent Sensors for Zn²⁺ Ions

TPESB serves as a dual-channel sensor for Zinc ions (Zn²⁺) . Its high sensitivity, selectivity, rapid response time, and low detection limit (38.9 nM) make it an excellent candidate for detecting Zn²⁺ in biological samples. .

Antiproliferative Activity in Cancer Cells

Researchers have synthesized a series of TPESB derivatives and evaluated their antiproliferative activity against human cancer cell lines. .

Mechanism of Action

While the specific mechanism of action for this compound is not known, some thiazolidine derivatives have been found to inhibit the polymerization of tubulin, a protein involved in cell division, and thus have potential as anticancer agents.